Cas no 2211158-60-8 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure

Product Name:INDEX NAME NOT YET ASSIGNED

CAS No:2211158-60-8

Molecular Formula:C₂₁H₂₈N₆O₁₇P₃S

Molecular Weight:761.463306427002

CID:5598739

INDEX NAME NOT YET ASSIGNED Properties

Names and Identifiers

- InChIKey： XSSQPJUONMIGDA-GVEGLJPSSA-O
- Inchi： 1S/C21H27N6O17P3S/c22-19-12-11(24-7-25-19)18(48-26-12)17-16(43-45(32,33)34)14(29)10(41-17)6-40-47(37,38)44-46(35,36)39-5-9-13(28)15(30)21(42-9)27-3-1-2-8(4-27)20(23)31/h1-4,7,9-10,13-17,21,28-30H,5-6H2,(H7-,22,23,24,25,31,32,33,34,35,36,37,38)/p+1/t9-,10-,13-,14-,15-,16-,17-,21-/m1/s1
- SMILES： O([C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OC[C@@H]2[C@H]([C@@H](O)[C@H]([N+]3=CC=CC(C(=O)N)=C3)O2)O)O[C@H]1C1SN=C2C(=NC=NC=12)N)O)P(O)(O)=O

INDEX NAME NOT YET ASSIGNED Synthesis

Synthetic Circuit 1

1821192-02-2

1094-61-7

56-65-5

2211158-60-8

58-64-0

Reaction Conditions

1.1R:(MeO)3PO, 5 min, 0°C
1.2R:POCl3, 0°C; 2 h, 0°C
1.3R:2Bu3N •H4P2O7, S:DMF, > 1 min, 0°C
1.4R:Bu3N, 2 h, 0°C
1.5R:Et4N+ •Br-, 5 min, 0°C
2.1R:MgCl2, R:KCl, C:9024-82-2, S:EtOH, S:H2O, 3 min, 37°C, pH 7.8
2.2C:9032-70-6, 30 min, 37°C
3.1R:MnCl2, R:NaCl, R:KCl, C:9032-66-0, S:H2O

Reference

: Emissive Synthetic Cofactors: Enzymatic Interconversions of tzA Analogues of ATP, NAD+, NADH, NADP+, and NADPH

By Halle, Francois et al, Angewandte Chemie, 2018, 57(4), 1087-1090

INDEX NAME NOT YET ASSIGNED Raw materials

INDEX NAME NOT YET ASSIGNED Preparation Products

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